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Introduction
Nepheline syenite is a holocrystalline, intrusive igneous rock predominantly composed of the

minerals nepheline and alkali feldspar.[1] It is classified as a felsic, alkaline rock, characterized

by a silica-undersaturated composition, meaning it is devoid of quartz.[1][2] The unique

chemical and physical properties of nepheline syenite, largely dictated by its primary mineral

constituent, nepheline, make it a valuable raw material in the manufacturing of glass, ceramics,

and other industrial products.[3][4] This technical guide provides a comprehensive overview of

the structural formula, chemical composition, and crystallographic properties of nepheline, the

defining mineral of nepheline syenite. It also details the experimental protocols used for its

characterization.

Chemical Composition and Structural Formula
Nepheline syenite is a rock and therefore does not have a fixed chemical formula. Its bulk

composition is variable but is generally rich in alkalies (Na₂O and K₂O) and alumina (Al₂O₃),

with silica (SiO₂) content typically ranging from 53% to 62% by weight.[1]

The defining mineral, nepheline, is a feldspathoid with an ideal structural formula of

(Na,K)AlSiO₄.[3] More specifically, the accepted formula reflecting the typical 3:1 sodium-to-

potassium atomic ratio is Na₃K(Al₄Si₄O₁₆).[5][6][7] The structure is a tectosilicate, or framework
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silicate, derived from the high-temperature silica polymorph, tridymite.[3][6][7] In this

framework, aluminum atoms substitute for half of the silicon atoms.[3][7] This substitution of

Al³⁺ for Si⁴⁺ creates a charge imbalance that is neutralized by the incorporation of alkali cations

(Na⁺ and K⁺) into interstitial voids within the crystal lattice.[6][7][8]

The table below summarizes the ideal elemental composition of nepheline based on the

formula Na₃K(Al₄Si₄O₁₆).

Element Symbol
Atomic
Weight (
g/mol )

Atoms in
Formula

Total
Weight (
g/mol )

Weight
Percent (%)

Sodium Na 22.990 3 68.970 11.803

Potassium K 39.098 1 39.098 6.691

Aluminum Al 26.982 4 107.928 18.470

Silicon Si 28.085 4 112.340 19.226

Oxygen O 15.999 16 255.984 43.810

Total 584.320 100.00

Data sourced

from Mindat.

[5]

Crystallography of Nepheline
Nepheline crystallizes in the hexagonal system and is characterized by a framework of

interconnected six-membered rings of silica and alumina tetrahedra.[3] This arrangement

results in two types of interstitial sites: larger, nearly hexagonal sites typically occupied by

potassium ions, and smaller, irregular sites occupied by sodium ions.[3][6]

The key crystallographic parameters for nepheline are summarized in the table below.
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Parameter Value Source(s)

Crystal System Hexagonal [3][5][9]

Crystal Class (H-M) Pyramidal (6) [3][5]

Space Group P6₃ [3][5][6][8]

Unit Cell Dimensions
a = 9.993 - 10.01 Å, c = 8.374

- 8.405 Å
[5][6][9][10]

Unit Cell Volume (V) 724.19 - 729.35 Å³ [5][6][9][10]

Formula Units (Z) 8 (for Na₃KAl₄Si₄O₁₆) [5][9]

Note: The range in unit cell dimensions reflects minor compositional variations and ordering in

natural nepheline samples.

Logical Framework for Nepheline Syenite Formation
The formation of nepheline syenite is fundamentally linked to the silica content of the parent

magma. The diagram below illustrates the divergent crystallization paths of silica-

undersaturated versus silica-saturated magmas.
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Caption: Logical diagram of magma differentiation based on silica saturation.

Experimental Protocols for Characterization
The determination of the chemical and crystallographic properties of nepheline and its host

rock, nepheline syenite, relies on several key analytical techniques.

X-Ray Diffraction (XRD)
X-ray diffraction is the primary method used to determine the crystal structure, space group,

and precise unit cell parameters of crystalline materials like nepheline.

Principle: A collimated beam of X-rays is directed at a sample. The X-rays are diffracted by

the crystalline lattice planes, producing a unique diffraction pattern of constructive

interference peaks at specific angles (2θ). The positions and intensities of these peaks are a

fingerprint of the crystal structure.
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Methodology (Single-Crystal XRD):

A small, high-quality single crystal of nepheline (typically < 0.5 mm) is isolated from the

host rock.

The crystal is mounted on a goniometer and centered in the X-ray beam of a

diffractometer.

The crystal is rotated while being irradiated, and a detector collects the diffraction data

over a wide range of angles.

The resulting data are processed to determine the unit cell dimensions and space group

symmetry.[6]

Advanced refinement techniques, such as Rietveld refinement, are then used to solve the

crystal structure, yielding the precise atomic positions of Na, K, Al, Si, and O within the unit

cell.[8][10]

Methodology (Powder XRD):

A sample of nepheline syenite is crushed and milled to a fine, homogeneous powder.[11]

The powder is packed into a sample holder and analyzed in a powder diffractometer.

The resulting diffractogram shows peaks corresponding to all crystalline phases present in

the rock (e.g., nepheline, microcline, albite).[12][13]

The mineral phases are identified by comparing the peak positions to a standard

database, such as the ICDD PDF (International Centre for Diffraction Data, Powder

Diffraction File).[12]

Electron Probe Microanalysis (EPMA)
EPMA is a non-destructive technique used to determine the precise elemental composition of

microscopic areas of a sample.

Principle: A focused beam of high-energy electrons is directed at a specific point on a

polished sample surface. This causes the atoms in the sample to emit characteristic X-rays.
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The wavelengths and intensities of these X-rays are measured by wavelength-dispersive

spectrometers (WDS), allowing for the identification and quantification of the elements

present.

Methodology:

A thin, polished section of nepheline syenite is prepared and coated with a thin layer of

carbon to ensure electrical conductivity.

The sample is placed in the EPMA chamber under high vacuum.

The electron beam is targeted onto individual nepheline grains, often at multiple points to

check for compositional zoning.[14]

The emitted X-ray intensities for elements (Na, K, Al, Si, Ca, Fe, etc.) are measured and

compared against those from well-characterized standard materials of known composition.

Matrix corrections (ZAF or similar) are applied to the raw data to account for atomic

number (Z), absorption (A), and fluorescence (F) effects, yielding accurate quantitative

elemental concentrations.[6][15]

General Experimental Workflow
The comprehensive characterization of nepheline syenite follows a structured workflow,

integrating petrographic analysis with the detailed crystallographic and chemical analyses

described above.

Field Sample
(Nepheline Syenite)

Sample Preparation
(Thin Section, Powder)

Petrographic Analysis
(Microscopy)

X-Ray Diffraction
(Phase ID, Structure)

Electron Probe
Microanalysis (EPMA)

(Chemical Composition)
Data Integration
& Interpretation

Technical Report
/ Publication

Click to download full resolution via product page

Caption: Standard experimental workflow for nepheline syenite characterization.

Physical and Optical Properties of Nepheline
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In addition to its crystallographic and chemical nature, nepheline exhibits distinct physical and

optical properties that aid in its identification.

Property Description / Value Source(s)

Mohs Hardness 5.5 - 6 [3]

Specific Gravity 2.55 - 2.65 [3]

Luster Vitreous to greasy [3]

Color White, gray, yellowish, reddish [3]

Streak White [3]

Cleavage Poor on [3]

Fracture Subconchoidal [3]

Optical Class Uniaxial (-) [3]

Refractive Indices
nω = 1.529–1.546, nε = 1.526–

1.542
[3]

Birefringence δ = 0.003–0.004 (very low) [3]

Distinguishing Feature
Decomposes in HCl, leaving

gelatinous silica.
[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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